Cas no 1315367-17-9 (6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide)

• Product Name: 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide
• CAS No: 1315367-17-9
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 5149165
• Update Time: 2025-06-22

6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide
• 3-Pyridinesulfonamide, 6-amino-N,5-dimethyl-

• Inchi： 1S/C7H11N3O2S/c1-5-3-6(4-10-7(5)8)13(11,12)9-2/h3-4,9H,1-2H3,(H2,8,10)
• InChI Key： NAZGSQNXNMTWNO-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C)C=1)N)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: -0.2
• Topological Polar Surface Area: 93.5

Additional information on 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide

Comprehensive Overview of 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide (CAS No. 1315367-17-9)

The compound 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide (CAS No. 1315367-17-9) is a specialized sulfonamide derivative with a unique dihydropyridine core structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in enzyme inhibition and drug discovery. Its structural features, including the imino group and sulfonamide moiety, make it a promising candidate for modulating biological pathways, particularly those involving protein-protein interactions and signal transduction.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide, especially in the context of targeted therapy for chronic diseases. Researchers are exploring its potential in cancer research, where sulfonamide-based compounds are known to exhibit anti-proliferative effects. Additionally, its modular chemical structure allows for further derivatization, making it a versatile scaffold for medicinal chemistry applications.

The synthetic accessibility of 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide has also been a topic of discussion in organic synthesis forums. Many chemists are interested in optimizing its reaction yield and purity for large-scale production. Given the rising demand for high-purity intermediates in drug development, this compound could play a critical role in streamlining preclinical studies.

Another area of exploration is the compound's potential in neuropharmacology. Preliminary studies suggest that its dihydropyridine core may interact with ion channels or neurotransmitter receptors, though further validation is required. This aligns with the broader trend of repurposing heterocyclic compounds for central nervous system (CNS) disorders, a hot topic in neuroscience research.

From an industrial perspective, 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This resonates with the global push toward environmentally friendly manufacturing practices.

In summary, 6-Imino-N,5-dimethyl-1,6-dihydropyridine-3-sulfonamide (CAS No. 1315367-17-9) represents a multifaceted compound with applications spanning drug development, organic synthesis, and biochemical research. Its structural versatility and potential therapeutic relevance make it a subject of ongoing investigation, particularly in fields prioritizing molecular innovation and precision medicine.